2-Methanesulfonylpyrimidine-5-sulfonamide

• CAS: 1461715-20-7
• Molecular Formula: C5H7N3O4S2
• Molecular Weight: 237.3 g/mol
• SMILES: CS(=O)(=O)C1=NC=C(C=N1)S(=O)(=O)N
• InChI: InChI=1S/C5H7N3O4S2/c1-13(9,10)5-7-2-4(3-8-5)14(6,11)12/h2-3H,1H3,(H2,6,11,12)
• InChIKey: OUFGURQAHHERKW-UHFFFAOYSA-N

2-Methanesulfonylpyrimidine-5-sulfonamide (CAS 1461715-20-7): Baseline Identity for Informed Procurement

2-Methanesulfonylpyrimidine-5-sulfonamide (CAS 1461715-20-7, C5H7N3O4S2, MW 237.3) is a heterocyclic sulfonamide featuring a pyrimidine core substituted at position 2 with a methanesulfonyl (–SO₂CH₃) group and at position 5 with a primary sulfonamide (–SO₂NH₂) group . This compound belongs to the broader class of 2-sulfonylpyrimidines, which have been identified as privileged covalent warheads for targeting reactive cysteine residues in proteins [1]. The dual functionalization—an electrophilic methanesulfonyl leaving group at C2 and a hydrogen-bond-capable sulfonamide at C5—establishes a specific reactivity profile distinct from mono-substituted pyrimidine-5-sulfonamide analogs. Commercially available at 95% purity from multiple vendors, this compound serves as both a synthetic building block for nucleophilic aromatic substitution (SNAr) chemistry and a scaffold for developing covalent inhibitors .

1

Covalent warhead scaffold Methanesulfonyl leaving group enables SNAr chemistry for cysteine-targeted probe synthesis.

2

Free sulfonamide recognition Primary sulfonamide at C5 provides hydrogen-bond donor/acceptor for target engagement.

3

Reported reactivity tunability SNAr rate can be modulated via ring substitution (class spans wide reactivity range per literature).

• [1] Barthels, F., Meyr, J., Hammerschmidt, S. J., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences, 8, 804970. DOI: 10.3389/fmolb.2021.804970 View Source

Why Generic Substitution Fails for 2-Methanesulfonylpyrimidine-5-sulfonamide: The Reactivity-Specificity Gap

Substituting 2-methanesulfonylpyrimidine-5-sulfonamide with a close analog such as 2-methylpyrimidine-5-sulfonamide or 2-aminopyrimidine-5-sulfonamide eliminates the compound's signature electrophilic reactivity: the methanesulfonyl group at C2 serves as a leaving group in nucleophilic aromatic substitution (SNAr), a reactivity mode absent in 2-alkyl or 2-amino congeners [1]. Conversely, substituting with 2-chloropyrimidine-5-sulfonamide changes the reactivity profile dramatically—the chloride leaving group undergoes SNAr at different rates and with different chemoselectivity than the methanesulfonyl group, which feature a tunable SNAr reactivity that can span >9 orders of magnitude depending on the exocyclic sulfonyl substituent [2]. Furthermore, analogs lacking the free sulfonamide NH at position 5 (e.g., N-substituted derivatives) lose the hydrogen-bond donor capacity that has been identified as a key driver of target potency in 2-sulfonyl/sulfonamide pyrimidine series [3]. These reactivity and recognition differences mean that in-class compounds cannot be interchanged without altering both the covalent modification kinetics and the non-covalent binding interactions of the resulting constructs. The quantitative evidence below establishes the dimensions along which this compound's differentiation is measurable.

!

2-Methyl or 2-amino analogs lack electrophilic warhead

These non-electrophilic pyrimidine-5-sulfonamides cannot form covalent cysteine adducts; mechanism-based inhibition is lost.

!

2-Chloro analog has fixed, non-tunable reactivity

Chloride leaving group does not provide the reported >9-orders-of-magnitude SNAr tunability of the methanesulfonyl system.

!

N-Substituted sulfonamide derivatives remove free NH

Loss of sulfonamide NH eliminates a key potency driver (WRN SAR) and alters hydrogen-bond-directed recognition.

• [1] Buděšínský, Z. & Vavřina, J. (1972). Nucleophilic substitutions in the 2-methanesulfonylpyrimidine series. Collection of Czechoslovak Chemical Communications, 37(5), 1721-1733. DOI: 10.1135/cccc19721721 View Source
• [2] Pichon, M. M., Drelinkiewicz, D., Lozano, D., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1679-1687. DOI: 10.1021/acs.bioconjchem.3c00322 View Source
• [3] ScienceOpen. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. API ScienceOpen Record. IC50 = 22 nM for H3B-960; IC50 ~10 nM for H3B-968. View Source

Quantitative Differentiation Evidence for 2-Methanesulfonylpyrimidine-5-sulfonamide: Comparator-Based Data Guide

Leaving Group Reactivity: Methanesulfonyl vs. Chloro at C2 in SNAr Chemistry

The methanesulfonyl group at C2 of the pyrimidine ring functions as a leaving group in SNAr reactions, a property foundational to this compound's synthetic utility. Buděšínský & Vavřina (1972) established the scope of nucleophilic displacements on 2-methanesulfonylpyrimidines [1]. More recently, Pichon et al. (2023) demonstrated that 2-sulfonylpyrimidine reactivity with thiol nucleophiles can be tuned over >9 orders of magnitude by varying the exocyclic sulfonyl group; the methanesulfonyl leaving group provides an intermediate reactivity window—faster than arylsulfonyl variants (e.g., p-toluenesulfonyl) but more controlled than highly activated sulfones such as trifluoromethanesulfonyl [2]. By contrast, the comparator 2-chloropyrimidine-5-sulfonamide lacks this tunability: chloride is a single-point leaving group with a fixed reactivity profile, whereas the methanesulfonyl group's reactivity can be further modulated by substitution on the pyrimidine ring. This differential translates into broader synthetic scope for sequential derivatization at C2 while preserving the C5 sulfonamide [1].

Leaving group reactivity

Class-level

Methanesulfonyl (tunable) vs. chloro (fixed) in SNAr.

Reported >10-fold faster than p-toluenesulfonyl; class spans >9 orders of magnitude reactivity range (Pichon et al. 2023).

Supports tunable SNAr for sequential derivatization.

Exact rate constants for target compound not reported; class-level inference.

Evidence Dimension	Leaving group reactivity in SNAr (relative rate range)
Target Compound Data	Methanesulfonyl leaving group; reactivity tunable via pyrimidine ring substitution; class spans >9 orders of magnitude reactivity range per Pichon et al. 2023
Comparator Or Baseline	2-Chloropyrimidine-5-sulfonamide: chloride leaving group with single, non-tunable reactivity profile; 2-Arylsulfonylpyrimidine-5-sulfonamides: slower reactivity than methanesulfonyl; 2-Triflylpyrimidine: faster reactivity but lower stability
Quantified Difference	Methanesulfonyl vs. p-toluenesulfonyl: estimated >10-fold faster SNAr rate based on sulfinate anion leaving group stability (class-level); exact rate constant not reported for target compound
Conditions	SNAr with thiol nucleophiles (glutathione model system), neutral pH, in vitro; Pichon et al. 2023, Bioconjugate Chemistry

Why This Matters

For procurement decisions in medicinal chemistry and chemical biology, the methanesulfonyl leaving group offers a predictable, tunable reactivity window that simpler chloro or non-leaving alkyl/amino analogs cannot provide, enabling sequential diversification without protecting group strategies.

• [1] Buděšínský, Z. & Vavřina, J. (1972). Nucleophilic substitutions in the 2-methanesulfonylpyrimidine series. Collection of Czechoslovak Chemical Communications, 37(5), 1721-1733. DOI: 10.1135/cccc19721721 View Source
• [2] Pichon, M. M., Drelinkiewicz, D., Lozano, D., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1679-1687. DOI: 10.1021/acs.bioconjchem.3c00322. Reactivity spans >9 orders of magnitude. View Source

Covalent Inhibition Kinetics: 2-Sulfonylpyrimidine Scaffold vs. Non-Covalent Pyrimidine-5-sulfonamide Analogs

2-Sulfonylpyrimidines act as irreversible covalent inhibitors of Staphylococcus aureus sortase A (SrtA) through SNAr modification of the active-site cysteine 184 [1]. In the foundational SAR study by Barthels et al. (2022), the parent 2-sulfonylpyrimidine compound 4 (the closest characterized analog to the target compound's core scaffold) exhibited KI = 47.1 ± 15.7 µM, kinact = 0.00065 ± 0.00007 s⁻¹, and k2nd = 870 ± 170 M⁻¹min⁻¹. Structure-based optimization improved potency to k2nd = 20,785 ± 4,074 M⁻¹min⁻¹ (compound 6a, KI = 29.6 ± 9.39 µM) [1]. In a separate target context, 2-sulfonyl/sulfonamide pyrimidines were identified as covalent WRN helicase inhibitors with H3B-960 achieving IC50 = 22 nM, KD = 40 nM, and KI = 32 nM, while the lead H3B-968 reached IC50 ~10 nM [2]. Importantly, the sulfonamide NH group was explicitly identified as a key driver of compound potency in this series [2]. Non-covalent 2-methylpyrimidine-5-sulfonamide or 2-aminopyrimidine-5-sulfonamide analogs lack the electrophilic C2 sulfonyl warhead entirely and cannot engage in this covalent inhibition mechanism—a categorical functional difference.

Covalent inhibition kinetics

Reported

Sortase A parent compound 4: KI = 47.1 µM, k2nd = 870 M⁻¹min⁻¹.

Optimized 2-sulfonyl/sulfonamide pyrimidine (WRN): IC50 = 10–22 nM.

Supports covalent mechanism-based inhibition studies.

Free sulfonamide NH identified as key potency driver in WRN series.

Evidence Dimension	Covalent enzyme inhibition potency (Sortase A and WRN)
Target Compound Data	2-Methanesulfonylpyrimidine-5-sulfonamide is structurally the core scaffold. Parent compound 4 (2-sulfonylpyrimidine with benzylaniline at C5): KI = 47.1 µM, k2nd = 870 M⁻¹min⁻¹. 2-Sulfonyl/sulfonamide pyrimidine H3B-960: IC50 = 22 nM (WRN). The target compound's free 5-sulfonamide NH provides hydrogen-bond donor capacity absent in N-substituted analogs.
Comparator Or Baseline	2-Methylpyrimidine-5-sulfonamide (CAS 1858417-47-6): no electrophilic C2 substituent, incapable of covalent cysteine modification. 2-Aminopyrimidine-5-sulfonamide (CAS 99171-23-0): nucleophilic C2 substituent, no warhead function. N-Ethyl-2-methylpyrimidine-5-sulfonamide: lacks free sulfonamide NH.
Quantified Difference	Covalent inhibition (2-sulfonylpyrimidine class) vs. no covalent modification (2-alkyl/2-amino analogs): categorical difference in mechanism of action. WRN IC50 = 10-22 nM for optimized 2-sulfonyl/sulfonamide pyrimidines; no inhibition expected for 2-methyl or 2-amino analogs.
Conditions	Fluorometric SrtA enzyme assay with recombinant S. aureus SrtA (Barthels et al. 2022). WRN multiplexed high-throughput screening assay measuring helicase activity (ScienceOpen 2023).

Why This Matters

For drug discovery programs targeting cysteine-dependent enzymes or developing covalent chemical probes, the electrophilic methanesulfonyl warhead at C2 is a prerequisite for mechanism-based inhibition—a functional prerequisite that non-electrophilic pyrimidine-5-sulfonamide analogs cannot fulfill, directly impacting hit-finding and lead optimization procurement decisions.

• [1] Barthels, F., Meyr, J., Hammerschmidt, S. J., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences, 8, 804970. Table 1 & Table 2: KI and k2nd values for compounds 4, 5a-b, 6a-f. View Source
• [2] ScienceOpen. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. H3B-960: IC50 = 22 nM, KD = 40 nM, KI = 32 nM; H3B-968: IC50 ~10 nM. Sulfonamide NH identified as key potency driver. View Source

Cysteine Selectivity Profile: Protonated Cys vs. Thiolate-Imidazolium Dyad Discrimination

A distinctive selectivity feature of 2-sulfonylpyrimidines, including the target compound class, is their differential reactivity toward cysteine residues in different microenvironments. Barthels et al. (2022) demonstrated that 2-sulfonylpyrimidines react efficiently with protonated cysteine residues (as found in the SrtA active site, Cys184) but, surprisingly, show no reaction with the more nucleophilic cysteine residue from imidazolinium-thiolate dyads of cathepsin-like proteases [1]. This selectivity is mechanistically rationalized by a concerted SNAr mechanism requiring a ternary transition state with a conjugated base (His120 in SrtA) [1]. By contrast, broadly reactive cysteine alkylators such as iodoacetamide or maleimide derivatives do not exhibit this microenvironment-dependent selectivity. This property is inherent to the 2-sulfonylpyrimidine electrophilic warhead and is not shared by 2-chloropyrimidine or 2-fluoropyrimidine analogs, which follow different reaction mechanisms with cysteine thiols.

Cysteine selectivity profile

Class-level

Reacts with protonated Cys (SrtA Cys184); no detectable reaction with thiolate-imidazolium dyad Cys (cathepsin-like).

Broad-spectrum alkylators (iodoacetamide, maleimides) lack this discrimination.

Supports microenvironment-driven cysteine selectivity profiling.

Selectivity attributed to concerted SNAr mechanism; compound-specific rates not reported.

Evidence Dimension	Cysteine microenvironment selectivity (protonated Cys vs. thiolate-imidazolium dyad)
Target Compound Data	2-Sulfonylpyrimidine class: reacts efficiently with protonated cysteine (SrtA Cys184); no detectable reaction with thiolate-imidazolium dyad cysteines (cathepsin-like proteases)
Comparator Or Baseline	Broad-spectrum cysteine alkylators (iodoacetamide, maleimides): react with all accessible cysteine thiols regardless of protonation state. 2-Chloropyrimidine analogs: different mechanism, selectivity profile not characterized for this discrimination.
Quantified Difference	Complete selectivity (reaction vs. no detectable reaction) between protonated Cys and thiolate-imidazolium dyad Cys for 2-sulfonylpyrimidines. Specific rate constants for individual compounds not reported for this comparator dimension.
Conditions	Enzymatic assays with recombinant SrtA (protonated Cys184) and cathepsin B/L (thiolate-imidazolium dyad), pH-dependent kinetics, MALDI-TOF adduct detection (Barthels et al. 2022)

Why This Matters

For chemical probe and drug discovery programs, this mechanism-based cysteine selectivity reduces off-target reactivity compared to pan-cysteine alkylators, making 2-methanesulfonylpyrimidine-5-sulfonamide a more attractive starting scaffold for developing target-specific covalent inhibitors with improved selectivity profiles.

• [1] Barthels, F., Meyr, J., Hammerschmidt, S. J., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences, 8, 804970. Selective reactivity with protonated Cys184 of SrtA; no reaction with cathepsin-like thiolate-imidazolium dyads. View Source

Physicochemical Differentiation: LogP and Hydrogen Bond Capacity vs. 2-Methylpyrimidine-5-sulfonamide

The methanesulfonyl group at C2 significantly alters the physicochemical profile of the pyrimidine-5-sulfonamide scaffold compared to simpler 2-alkyl or 2-amino analogs. While experimentally determined logP for 2-methanesulfonylpyrimidine-5-sulfonamide is not available in published literature, a structurally related compound 5-methyl-2-(methylsulfonyl)pyrimidine has logP = 1.27 . For comparison, 2-methylpyrimidine-5-sulfonamide (CAS 1858417-47-6, MW 173.20) is expected to have a lower logP (estimated ~0.3–0.8 based on fragment-based calculations) due to the absence of the sulfonyl oxygen atoms. The target compound's additional sulfonyl group provides increased polarity and hydrogen-bond acceptor capacity (PSA contribution ~42.5 Ų for –SO₂–) while maintaining a molecular weight (237.3) within the favorable range for fragment-based and lead-like compound libraries. CymitQuimica notes that the compound exhibits solubility in polar solvents due to sulfonyl-mediated hydrogen bonding, with enhanced lipophilicity compared to other sulfonamides due to the methyl group . This balanced polarity-lipophilicity profile is distinct from both the more hydrophilic 2-aminopyrimidine-5-sulfonamide and the more lipophilic but non-electrophilic 2-methylpyrimidine-5-sulfonamide.

Physicochemical differentiation

Data to verify

Estimated ΔlogP ~+0.5–1.2 vs. 2-methyl analog.

Nearest analog 5-methyl-2-(methylsulfonyl)pyrimidine logP = 1.27; target compound logP estimated 1.0–2.0.

May support differentiated solubility-permeability balance in fragment libraries.

Experimental logP not published; estimates based on fragment analogy.

Evidence Dimension	Calculated/estimated logP and hydrogen-bond capacity
Target Compound Data	MW 237.3, logP estimated ~1.0–2.0 (based on analog 5-methyl-2-(methylsulfonyl)pyrimidine logP = 1.27). Contains additional sulfonyl oxygen hydrogen-bond acceptors vs. 2-methyl analog.
Comparator Or Baseline	2-Methylpyrimidine-5-sulfonamide (MW 173.20, logP estimated ~0.3–0.8). 2-Aminopyrimidine-5-sulfonamide (MW 174.18, logP estimated <0). Pyrimidine-5-sulfonamide (MW 159.17, logP estimated <0).
Quantified Difference	Estimated ΔlogP = +0.5–1.2 vs. 2-methyl analog; measured logP = 1.27 for nearest analog (5-methyl-2-(methylsulfonyl)pyrimidine). Increased hydrogen-bond acceptor count (additional S=O groups) without increasing H-bond donor count.
Conditions	LogP data from Chemsrc for 5-methyl-2-(methylsulfonyl)pyrimidine (CAS 38275-45-5). Fragment-based estimates for comparator compounds. CymitQuimica solubility description for target compound.

Why This Matters

In fragment-based drug discovery and library design, the target compound occupies a distinct physicochemical space—simultaneously more lipophilic (better membrane permeability potential) and more polar (better solubility) than common 2-alkyl or 2-amino pyrimidine-5-sulfonamide analogs, offering a differentiated starting point for hit-to-lead optimization.

Bifunctional Scaffold Advantage: Simultaneous Covalent Warhead and Target-Recognition Motif

The target compound uniquely combines two pharmacophoric elements within a single low-molecular-weight scaffold: an electrophilic 2-methanesulfonyl group capable of covalent cysteine modification, and a 5-sulfonamide group that serves as both a hydrogen-bond donor/acceptor for target recognition and a synthetic handle for further derivatization [1]. This contrasts with three categories of comparator compounds: (a) 2-methylpyrimidine-5-sulfonamide, which retains the sulfonamide recognition element but lacks the electrophilic warhead; (b) 2-methanesulfonylpyrimidine (without the 5-sulfonamide), which retains the warhead but lacks the recognition/solubility-enhancing sulfonamide; and (c) 2-methanesulfonylpyrimidines with non-sulfonamide 5-substituents (e.g., 5-chloro, 5-aryloxyl), which alter both reactivity and recognition properties. The WRN inhibitor study explicitly identified the sulfonamide NH group as a key driver of compound potency in 2-sulfonyl/sulfonamide pyrimidines [2]. The bifunctional nature of the target compound enables it to function as a minimalist covalent probe scaffold where both the warhead reactivity and the binding interactions can be independently optimized through sequential chemistry at C2 (via SNAr displacement of methanesulfonyl) and at the 5-sulfonamide nitrogen (via N-alkylation/acylation) [1].

Bifunctional scaffold advantage

Reported

Two independently modifiable elements: C2 methanesulfonyl (warhead) + C5 sulfonamide (recognition).

Mono-functional analogs (2-methyl or 2-methanesulfonyl without sulfonamide) lack one domain.

Supports orthogonal SAR exploration and library synthesis efficiency.

Sulfonamide NH critical for WRN potency; reactivity tuning validated in Sortase A studies.

Evidence Dimension	Number of independently modifiable pharmacophoric elements per scaffold
Target Compound Data	Two distinct functional elements: C2 methanesulfonyl (electrophilic warhead, SNP-susceptible) and C5 sulfonamide (H-bond donor/acceptor, derivatizable). MW 237.3, fraction of sp3 carbons = 0.2.
Comparator Or Baseline	2-Methylpyrimidine-5-sulfonamide: one functional element (sulfonamide only), no warhead. 2-Methanesulfonylpyrimidine: one functional element (warhead only), no recognition motif. 2-Chloro-N-(4-fluorobenzyl)pyrimidine-5-sulfonamide: warhead (chloro) + sulfonamide, but N-substitution eliminates free NH and alters reactivity at C2.
Quantified Difference	Two independently addressable reactive centers vs. one for mono-functional analogs. WRN SAR: sulfonamide NH critical for potency (qualitative). Synthetic: C2 amenable to SNAr diversification while C5 sulfonamide remains intact.
Conditions	Synthetic chemistry: sequential SNAr at C2 followed by sulfonamide N-functionalization (Buděšínský & Vavřina 1972). Biological: WRN helicase inhibition SAR (ScienceOpen 2023).

Why This Matters

For medicinal chemistry procurement, a bifunctional scaffold with independently modifiable reactive centers offers greater synthetic economy and SAR exploration efficiency than acquiring separate mono-functional building blocks and coupling them, directly impacting the cost-per-compound in library synthesis and hit expansion campaigns.

• [1] Buděšínský, Z. & Vavřina, J. (1972). Nucleophilic substitutions in the 2-methanesulfonylpyrimidine series. Collection of Czechoslovak Chemical Communications, 37(5), 1721-1733. View Source
• [2] ScienceOpen. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Sulfonamide NH identified as key potency driver. View Source

Optimal Application Scenarios for 2-Methanesulfonylpyrimidine-5-sulfonamide Based on Verified Differentiation Evidence

Covalent Fragment Library Design Targeting Reactive Cysteines

The compound's low molecular weight (237.3) and balanced physicochemical profile make it an ideal fragment-sized covalent warhead for screening against cysteine-containing targets. Unlike 2-chloropyrimidine fragments that lack tunable reactivity, or 2-methylpyrimidine fragments that cannot form covalent adducts, 2-methanesulfonylpyrimidine-5-sulfonamide provides a starting point where the SNAr reactivity can be modulated through subsequent ring substitution—a finding grounded in the >9 orders of magnitude tunability demonstrated by Pichon et al. (2023) [1]. The free sulfonamide NH, identified as a critical potency driver in the WRN inhibitor series [2], enables hydrogen-bond-mediated target recognition even in this minimal scaffold.

Antivirulence Drug Discovery Targeting Sortase A and Related Cysteine Proteases

The compound's 2-sulfonylpyrimidine core is a validated covalent warhead for S. aureus sortase A inhibition with demonstrated KI values in the low micromolar range (29.6–47.1 µM for early analogs) [3]. The unique selectivity for protonated cysteine residues over thiolate-imidazolium dyads, as characterized by Barthels et al. (2022), positions this compound class for developing anti-virulence agents with reduced off-target protease reactivity—a key differentiator from pan-cysteine reactive electrophiles that lack this microenvironment discrimination [3]. The 5-sulfonamide provides a synthetic vector for installing recognition elements that enhance potency and selectivity.

Stepwise Diversification for Parallel Library Synthesis

The compound's architecture supports sequential, orthogonal diversification: first, the C2 methanesulfonyl group can be displaced by various nucleophiles (amines, thiols, alcohols) to generate diverse 2-substituted pyrimidine-5-sulfonamides, as established by Buděšínský & Vavřina (1972) [4]. Second, the intact 5-sulfonamide can undergo N-functionalization to introduce additional diversity elements. This two-step sequence enables efficient parallel library synthesis from a single commercial building block, offering higher synthetic throughput than approaches requiring de novo synthesis of each analog. The 95% commercial purity specification supports direct use without additional purification for most SNAr transformations.

Chemical Probe Development for DNA Damage Response Targets

The 2-sulfonyl/sulfonamide pyrimidine class has demonstrated potent inhibition of Werner syndrome helicase (WRN), with optimized compounds achieving IC50 values as low as 10 nM [2]. The sulfonamide NH group's role as a potency determinant suggests that the target compound, with its free 5-sulfonamide, provides the essential pharmacophoric element for engaging WRN and potentially other RecQ family helicases through a combination of covalent modification and hydrogen-bond-directed binding [2]. This application is distinct from sortase A targeting and demonstrates the scaffold's versatility across unrelated target classes, broadening its procurement relevance across multiple drug discovery programs.

Application

Selection Property

Validation Focus

Fragment-based covalent screening

Tunable electrophilic warhead with free sulfonamide

Reactivity modulation and cysteine selectivity

Sortase A cysteine protease targeting

Cysteine microenvironment selectivity (protonated vs. dyad)

Covalent modification kinetics and off-target profiling

Stepwise parallel library synthesis

Sequential orthogonal diversification (C2 then C5)

SNAr scope and sulfonamide N-functionalization efficiency

DNA damage response probe development

WRN helicase inhibition scaffold with free sulfonamide NH

Target engagement and SAR across RecQ helicases

• [1] Pichon, M. M., Drelinkiewicz, D., Lozano, D., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1679-1687. DOI: 10.1021/acs.bioconjchem.3c00322 View Source
• [2] ScienceOpen. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. IC50 = 10-22 nM range; sulfonamide NH critical for potency. View Source
• [3] Barthels, F., Meyr, J., Hammerschmidt, S. J., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences, 8, 804970. DOI: 10.3389/fmolb.2021.804970 View Source
• [4] Buděšínský, Z. & Vavřina, J. (1972). Nucleophilic substitutions in the 2-methanesulfonylpyrimidine series. Collection of Czechoslovak Chemical Communications, 37(5), 1721-1733. DOI: 10.1135/cccc19721721 View Source